6-Oxo Simvastatin-d6

Specification

• Molecular Formula: C₂₅H₃₀D₆O₆
• Molecular Weight: 438.59

Introduction

Chemical Structure and Physical Properties

Molecular Composition and Structural Features

6-Oxo Simvastatin-d6 is characterized by its precise molecular formula C25H30D6O6, containing six deuterium atoms strategically positioned within the molecular framework. The compound maintains the core structural features of simvastatin but incorporates an additional oxygen atom at the 6-position, creating the "oxo" functionality that distinguishes it from standard simvastatin-d6. This structural modification results in altered spectroscopic properties while maintaining similar pharmacological characteristics to the parent compound.

Physical Properties

The physical properties of 6-Oxo Simvastatin-d6 provide critical information for researchers working with this compound in various analytical applications. The table below summarizes the key physical parameters:

Property	Value
Molecular Formula	C25H30D6O6
Molecular Weight	438.59 g/mol
Physical State	Solid (at standard conditions)
Solubility	No Data Available
Storage Conditions	Room temperature (unless otherwise specified)

The compound's molecular weight of 438.59 g/mol represents a slight increase compared to non-deuterated simvastatin (418.57 g/mol) due to the incorporation of six deuterium atoms and the additional oxygen at the 6-position. This precise mass difference is crucial for mass spectrometric applications where the compound serves as an internal standard.

Relationship to Simvastatin and Pharmacological Relevance

Comparison with Parent Compound

6-Oxo Simvastatin-d6 is derived from simvastatin, a widely prescribed medication for treating hyperlipidemia and preventing cardiovascular complications. While simvastatin (C25H38O5) has a molecular weight of 418.574 g/mol, the addition of six deuterium atoms and oxidation at the 6-position results in 6-Oxo Simvastatin-d6's higher molecular weight of 438.59 g/mol. This structural modification maintains similar physicochemical properties to the parent compound while providing distinct spectroscopic characteristics essential for analytical applications.

Analytical Applications

Role as an Internal Standard

The primary application of 6-Oxo Simvastatin-d6 lies in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) based quantification methods. The incorporation of six deuterium atoms creates a mass shift that allows clear differentiation from the non-labeled compound in mass spectrometric analysis while maintaining nearly identical chromatographic behavior. This property makes it an ideal internal standard for the quantification of simvastatin and its metabolites in complex biological matrices.

Quantitative Analysis in Biological Samples

Researchers utilize 6-Oxo Simvastatin-d6 to develop and validate bioanalytical methods for quantifying simvastatin and its oxidized metabolites in various biological specimens. The compound's stability and unique mass spectral fingerprint enable precise correction for matrix effects, extraction efficiency variations, and instrumental fluctuations in bioanalytical assays. This application is particularly valuable in pharmacokinetic studies, therapeutic drug monitoring, and clinical research involving simvastatin.

Synthesis and Production Considerations

Quality Control Parameters

The production of 6-Oxo Simvastatin-d6 for analytical applications necessitates rigorous quality control measures to ensure isotopic purity, chemical identity, and absence of non-deuterated analogs. Key quality parameters include:

• Isotopic enrichment (percentage of incorporated deuterium)

• Chemical purity (absence of synthesis byproducts)

• Positional specificity of deuteration

• Structural confirmation via advanced spectroscopic techniques

Research Applications and Current Developments

Metabolic Studies

6-Oxo Simvastatin-d6 serves as a valuable tool in metabolic studies investigating the biotransformation pathways of simvastatin in various biological systems. The compound helps researchers track the formation of oxidized metabolites and understand their pharmacological significance. Such studies are critical for comprehensive drug metabolism investigations and for identifying potential biomarkers of simvastatin therapy.

Pharmacokinetic Investigations

In pharmacokinetic research, 6-Oxo Simvastatin-d6 enables precise quantification of simvastatin and its metabolites in biological matrices, allowing researchers to accurately determine absorption, distribution, metabolism, and excretion parameters. This application is particularly important in:

• Bioequivalence studies for generic simvastatin formulations

• Drug-drug interaction investigations

• Special population pharmacokinetic assessments (renal/hepatic impairment, age-related differences)

These studies contribute to optimizing simvastatin dosing regimens and improving therapeutic outcomes in clinical practice.

Environmental scientists may employ 6-Oxo Simvastatin-d6 as a reference standard when investigating the presence and fate of pharmaceutical compounds in environmental samples. This application is increasingly important as concerns grow about the impact of pharmaceutical residues on aquatic ecosystems and water treatment systems.

Supplier	Catalog Number	Product Format	Stock Status
Clearsynth	CS-T-96785	Not specified	Enquire
Clinivex	RCLS144146	Not specified	Available
Hexon	HXT-96785	Not specified	In Stock